Cas no 2419108-17-9 (N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide)

• Product Name: N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide
• CAS No: 2419108-17-9
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• CID: 6074267
• PubChem ID: 165772903
• Update Time: 2025-05-27

N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680630
• N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide
• Z86975912
• 2419108-17-9

• Inchi： 1S/C19H16N2O3/c20-10-11-21(16-4-2-1-3-5-16)19(22)9-7-15-6-8-17-18(14-15)24-13-12-23-17/h1-9,14H,11-13H2/b9-7+
• InChI Key： YTLCTVRGCAVWQB-VQHVLOKHSA-N
• SMILES： O1CCOC2C=CC(/C=C/C(N(CC#N)C3C=CC=CC=3)=O)=CC1=2

Computed Properties

• Exact Mass: 320.11609238g/mol
• Monoisotopic Mass: 320.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.6Ų

Additional information on N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide

Comprehensive Overview of N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide (CAS No. 2419108-17-9)

The compound N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide (CAS No. 2419108-17-9) is a synthetic organic molecule with a unique structural framework, combining a benzodioxin core with a cyanomethyl and phenylprop-2-enamide moiety. This chemical entity has garnered attention in pharmaceutical and agrochemical research due to its potential bioactivity and versatility in molecular design. Its CAS number 2419108-17-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases.

In recent years, the demand for novel small-molecule compounds like N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide has surged, driven by advancements in drug discovery and precision agriculture. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock applications in enzyme inhibition or receptor modulation. The presence of the benzodioxin group, known for its stability and electron-rich properties, makes this compound a candidate for further exploration in medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS 2419108-17-9?" While definitive clinical or commercial uses are still under investigation, preliminary studies suggest its relevance in targeted therapies and crop protection. The cyanomethyl functionality, for instance, may contribute to interactions with biological targets, while the phenylprop-2-enamide segment could enhance binding affinity. Such features align with current trends in personalized medicine and sustainable agrochemicals.

From a synthetic chemistry perspective, the preparation of N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or Michael addition strategies. These methods are widely discussed in academic forums, reflecting the compound's role in advancing green chemistry principles. Environmental considerations, such as reducing solvent waste and improving atom economy, are also hot topics tied to its synthesis.

Another area of interest is the compound's physicochemical properties, including solubility, stability, and bioavailability. Researchers often query: "How does the benzodioxin ring influence the compound's metabolic profile?" Early data indicate that the 2,3-dihydro-1,4-benzodioxin scaffold may confer resistance to oxidative degradation, a trait valuable for prolonged drug delivery systems. These insights are crucial for optimizing formulations in pharmaceutical development.

In summary, N-(cyanomethyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-phenylprop-2-enamide (CAS No. 2419108-17-9) represents a promising avenue for interdisciplinary research. Its structural complexity and functional diversity make it a subject of ongoing exploration in both life sciences and material innovation. As the scientific community continues to unravel its potential, this compound may soon feature in breakthroughs addressing global challenges in health and sustainability.